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Compound of Interest

Compound Name: AP-III-a4 hydrochloride

Cat. No.: B10783846

Get Quote

Welcome to the technical support center for AP-III-a4 hydrochloride, also known as

ENOblock. This resource is designed for researchers, scientists, and drug development

professionals to provide guidance on overcoming common challenges, such as precipitation,

when using this compound in cell culture experiments.

Frequently Asked Questions (FAQs)
Q1: What is AP-III-a4 hydrochloride and what is its mechanism of action?

A1: AP-III-a4 hydrochloride (ENOblock) is a cell-permeable small molecule inhibitor of

enolase, a key enzyme in the glycolytic pathway.[1][2] Its inhibitory action on enolase makes it

a valuable tool for research in metabolism, oncology, and diabetes.[1] It has been shown to

induce cancer cell death, particularly under hypoxic conditions, and inhibit cell migration and

invasion.[1] Some studies suggest its biological effects might be mediated through mechanisms

other than direct enolase inhibition.[3]

Q2: What are the solubility characteristics of AP-III-a4 hydrochloride?

A2: AP-III-a4 hydrochloride is soluble in DMSO (≥ 53 mg/mL), ethanol (20 mg/mL), and water

(20 mg/mL). However, its aqueous solubility is very low when diluted from a DMSO stock into
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aqueous solutions like cell culture media.[1]

Q3: Why is my AP-III-a4 hydrochloride precipitating in the cell culture medium?

A3: Precipitation of small molecules like AP-III-a4 hydrochloride, when diluted from a

concentrated DMSO stock into aqueous culture media, is a common issue. This "solvent-shift"

precipitation occurs because the compound is poorly soluble in the aqueous environment of the

media. Other factors that can contribute to precipitation in cell culture include temperature

fluctuations, pH shifts in the media, and interactions with media components like salts and

proteins.[4][5]

Q4: What is the recommended final concentration of DMSO in my cell culture?

A4: To avoid solvent toxicity, the final concentration of DMSO in your cell culture medium

should generally be kept below 0.5% (v/v), and ideally at or below 0.1%. It is crucial to

determine the tolerance of your specific cell line to DMSO in preliminary experiments.

Q5: How should I store AP-III-a4 hydrochloride stock solutions?

A5: Powdered AP-III-a4 hydrochloride should be stored at -20°C for up to two years. Stock

solutions in DMSO can be stored at -20°C for up to one month or at -80°C for up to six months.

[1] To prevent degradation from repeated freeze-thaw cycles, it is recommended to aliquot the

stock solution into smaller, single-use volumes.

Troubleshooting Guide: Overcoming Precipitation
This guide provides a step-by-step approach to troubleshoot and prevent the precipitation of

AP-III-a4 hydrochloride in your cell culture experiments.

Problem: Precipitate observed after adding AP-III-a4
hydrochloride to the culture medium.
Workflow for Troubleshooting Precipitation
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Caption: A workflow diagram for troubleshooting AP-III-a4 hydrochloride precipitation.
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Potential Cause Recommended Solution

High Final Concentration of Compound

The working concentration of AP-III-a4

hydrochloride may exceed its solubility limit in

the culture medium. Titrate the compound to

determine the optimal, non-precipitating

concentration for your experiments. Effective

concentrations have been reported in the low

µM range (e.g., 0.625 µM to 10 µM).[1]

"Solvent-Shift" Precipitation

Rapidly adding a concentrated DMSO stock

directly to the aqueous medium can cause the

compound to crash out of solution. Prepare an

intermediate dilution of the stock solution in pre-

warmed, serum-free medium before adding it to

the final culture vessel. Add the compound

dropwise while gently swirling the medium.

Low Temperature of Culture Medium

Adding the compound to cold medium can

decrease its solubility. Ensure your culture

medium is pre-warmed to 37°C before adding

AP-III-a4 hydrochloride.[4]

Interaction with Media Components

Components in the culture medium, such as

salts and proteins, can interact with the

compound and cause precipitation.[4][5] If using

serum-containing medium, the presence of

serum proteins like albumin can sometimes help

to stabilize small molecules.[2][6] Consider a

brief incubation of the compound in serum-

containing medium before adding it to the cells.

pH of the Medium

Although less common with buffered media,

significant pH shifts can affect compound

solubility. Ensure your medium is properly

buffered and at the correct pH.

Experimental Protocols
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Protocol 1: Preparation of AP-III-a4 Hydrochloride Stock
Solution

Materials:

AP-III-a4 hydrochloride powder

Anhydrous DMSO

Sterile, amber microcentrifuge tubes

Procedure:

1. Equilibrate the AP-III-a4 hydrochloride powder to room temperature before opening the

vial.

2. Prepare a 10 mM stock solution by dissolving the appropriate amount of AP-III-a4
hydrochloride in anhydrous DMSO. For example, to prepare 1 mL of a 10 mM stock

solution (MW: 631.18 g/mol ), dissolve 6.31 mg of the compound in 1 mL of DMSO.

3. Vortex briefly to ensure complete dissolution. If necessary, use an ultrasonic bath to aid

dissolution.[1]

4. Aliquot the stock solution into single-use volumes in sterile, amber microcentrifuge tubes

to avoid repeated freeze-thaw cycles and light exposure.

5. Store the aliquots at -20°C or -80°C.

Protocol 2: Dilution of AP-III-a4 Hydrochloride for Cell
Culture Treatment

Materials:

10 mM AP-III-a4 hydrochloride stock solution in DMSO

Pre-warmed (37°C) serum-free cell culture medium

Pre-warmed (37°C) complete cell culture medium (with serum, if applicable)
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Procedure:

1. Thaw an aliquot of the 10 mM stock solution at room temperature.

2. Prepare an intermediate dilution of the stock solution in pre-warmed, serum-free medium.

For example, to achieve a final concentration of 10 µM in a final volume of 2 mL, you can

prepare a 100 µM intermediate dilution by adding 2 µL of the 10 mM stock to 198 µL of

serum-free medium.

3. Gently vortex the intermediate dilution.

4. Add the appropriate volume of the intermediate dilution to your cell culture plate containing

pre-warmed complete medium. For the example above, add 200 µL of the 100 µM

intermediate dilution to 1.8 mL of complete medium in the well.

5. Gently swirl the plate to ensure even distribution of the compound.

6. Incubate the cells for the desired experimental duration.

Data Presentation
Parameter Value Reference

Molecular Weight 631.18 g/mol [7]

Solubility in DMSO ≥ 53 mg/mL [8]

Solubility in Ethanol 20 mg/mL

Solubility in Water
20 mg/mL (Note: low when

diluted from DMSO)

IC₅₀ for Enolase 0.576 µM [1][2]

Reported Effective

Concentration in Cell Culture
0.625 µM - 10 µM [1]

Signaling Pathway
Simplified Representation of the Glycolytic Pathway and the Target of AP-III-a4
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Caption: AP-III-a4 (ENOblock) inhibits the enzyme enolase in the glycolytic pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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